Cas no 2228427-77-6 (N-2-(propan-2-yloxy)ethylhydroxylamine)

• Product Name: N-2-(propan-2-yloxy)ethylhydroxylamine
• CAS No: 2228427-77-6
• MF: C₅H₁₃NO₂
• MW: 119.162221670151
• CID: 6149985
• PubChem ID: 165627491
• Update Time: 2025-08-05

N-2-(propan-2-yloxy)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-2-(propan-2-yloxy)ethylhydroxylamine
• N-[2-(propan-2-yloxy)ethyl]hydroxylamine
• 2228427-77-6
• EN300-1771097

• Inchi： 1S/C5H13NO2/c1-5(2)8-4-3-6-7/h5-7H,3-4H2,1-2H3
• InChI Key： GKMSSVVLXPABJQ-UHFFFAOYSA-N
• SMILES： O(CCNO)C(C)C

Computed Properties

• Exact Mass: 119.094628657g/mol
• Monoisotopic Mass: 119.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 41.5Ų

Additional information on N-2-(propan-2-yloxy)ethylhydroxylamine

N-2-(Propan-2-Yloxy)Ethylhydroxylamine: A Comprehensive Overview

N-2-(Propan-2-Yloxy)Ethylhydroxylamine, also known by its CAS registry number CAS No. 2228427-77-6, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, with the molecular formula C5H11NO, belongs to the class of hydroxylamines and is characterized by its unique structure and functional groups. The presence of the propan-2-yloxy group introduces specific chemical properties that make it valuable in diverse fields, including organic synthesis, pharmaceuticals, and environmental chemistry.

Recent studies have highlighted the role of N-2-(Propan-2-Yloxy)Ethylhydroxylamine as a versatile reagent in organic synthesis. Its ability to act as a reducing agent has been extensively explored, particularly in the synthesis of carbonyl compounds. Researchers have demonstrated that this compound can efficiently reduce ketones and aldehydes under mild conditions, making it a preferred choice for green chemistry applications. The use of CAS No. 2228427-77-6 in such reactions not only enhances reaction efficiency but also minimizes the generation of hazardous byproducts, aligning with current sustainability goals in the chemical industry.

In the pharmaceutical sector, N-2-(Propan-2-Yloxy)Ethylhydroxylamine has shown promise as an intermediate in drug development. Its role in the synthesis of bioactive molecules has been documented in several recent publications. For instance, studies have reported its application in the preparation of anti-inflammatory agents and antioxidants, where its unique reactivity plays a crucial role in achieving desired pharmacological properties. The compound's ability to undergo various transformations, such as nucleophilic additions and reductions, further underscores its potential in medicinal chemistry.

The environmental applications of N-2-(Propan-2-Yloxy)Ethylhydroxylamine are another area of active research. Its use as a catalyst or co-reagent in pollution control processes has been explored, particularly in the degradation of persistent organic pollutants (POPs). Recent findings suggest that this compound can enhance the efficiency of advanced oxidation processes (AOPs), making it a valuable tool in addressing environmental contamination challenges. The integration of CAS No. 2228427-77-6 into eco-friendly technologies aligns with global efforts to develop sustainable solutions for environmental protection.

From a structural perspective, N-2-(Propan-2-Yloxy)Ethylhydroxylamine features a hydroxylamine group (-NHOH) attached to an ethoxypropane moiety. This arrangement imparts unique electronic and steric properties to the molecule, influencing its reactivity and selectivity in various chemical reactions. The propan-2-yloxy group acts as an electron-donating substituent, enhancing the nucleophilicity of the hydroxylamine group and facilitating its participation in polar reactions.

The synthesis of N-2-(Propan-2-Yloxy)Ethylhydroxylamine typically involves multi-step processes that ensure high purity and stability. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to improve yield and reduce production costs. For example, researchers have explored the use of microwave-assisted synthesis and continuous flow reactors to streamline the production process, making it more efficient and scalable for industrial applications.

In terms of safety and handling, proper precautions must be taken when working with N-... strong>. Although it is not classified as a hazardous material under standard conditions, exposure to heat or incompatible substances may lead to decomposition or release of toxic fumes. Therefore, adherence to recommended safety protocols is essential to ensure safe handling and storage.

In conclusion, N-... strong>, identified by its CAS registry number CAS No. ... strong>, stands out as a multifaceted compound with wide-ranging applications across various industries. Its role as a reducing agent, intermediate in drug development, and catalyst in environmental technologies positions it as a valuable tool for scientists and engineers alike. As research continues to uncover new potential uses for this compound, its significance in advancing chemical science is expected to grow further.